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Compound of Interest

Compound Name: 4-Hydroxymethyl-7-azaindole

Cat. No.: B1289856

Essential Safety and Handling of 4-Hydroxymethyl-
7-azaindole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Hydroxymethyl-7-azaindole (CAS No. 936549-95-0) in a laboratory setting. Due to the limited
availability of specific hazard data for this compound, a cautious approach is paramount. The
following procedures are based on best practices for handling related heterocyclic and indole
compounds and should be implemented to ensure personnel safety and environmental
protection.

Hazard Assessment and Personal Protective Equipment
(PPE)

While a comprehensive safety data sheet (SDS) with specific hazard classifications for 4-
Hydroxymethyl-7-azaindole is not fully available, data from structurally similar compounds,
such as 7-azaindole and its derivatives, suggest potential for skin, eye, and respiratory
irritation.[1][2] Therefore, the toxicological properties of 4-Hydroxymethyl-7-azaindole have
not been thoroughly investigated, and it should be handled with care.[1]

The following personal protective equipment (PPE) is mandatory when handling this
compound:
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PPE Category Item Specifications

Must conform to OSHA's 29
Eye and Face Protection Safety Goggles CFR 1910.133 or European
Standard EN166.[3]

Nitrile or other appropriate
Hand Protection Chemical-resistant Gloves material. Inspect gloves for
integrity before each use.[4]

Body Protection Laboratory Coat To prevent skin contact.

Recommended when handling
) ) ] the powder outside of a
Respiratory Protection NIOSH-approved Respirator - )
certified chemical fume hood to

avoid dust inhalation.

Operational Plan for Safe Handling

e Engineering Controls: All handling of solid 4-Hydroxymethyl-7-azaindole should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
minimize inhalation exposure.[2] Ensure that an eyewash station and safety shower are
readily accessible.[3]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][3] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling the compound.

» Weighing and Transfer: When weighing or transferring the solid material, do so carefully to
avoid creating dust.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

o Storage: Store 4-Hydroxymethyl-7-azaindole in a tightly closed container in a cool, dry, and
well-ventilated place.[1]

Disposal Plan
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All waste containing 4-Hydroxymethyl-7-azaindole must be treated as hazardous chemical
waste.[5][6][7]

Waste Segregation: Do not dispose of this compound in regular trash or down the drain.[7]
Segregate solid waste from liquid waste.

Solid Waste Collection:

o Place unused or contaminated solid 4-Hydroxymethyl-7-azaindole into a clearly labeled,
sealed container designated for solid chemical waste.[5][7]

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
collected in a designated, sealed container for hazardous waste.[5]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical
name "4-Hydroxymethyl-7-azaindole,” and any other information required by your
institution's environmental health and safety (EHS) department.[6][7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-
approved waste management program.[8]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove
contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualized Workflow for Handling 4-Hydroxymethyl-
7-azaindole
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The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Hydroxymethyl-7-azaindole.
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Caption: Workflow for safe handling of 4-Hydroxymethyl-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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